Cas no 22061-97-8 (4,5-Thiazoledicarboxylic acid, 2-carbamoyl-, dimethyl ester)

• Product Name: 4,5-Thiazoledicarboxylic acid, 2-carbamoyl-, dimethyl ester
• CAS No: 22061-97-8
• MF: C₈H₈N₂O₅S
• MW: 244.224520683289
• CID: 2657294
• Update Time: 2023-08-06

4,5-Thiazoledicarboxylic acid, 2-carbamoyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• DIFLVEGFRMAIJS-UHFFFAOYSA-N
• 2-Carbamoylthiazole-4,5-dicarboxylic acid dimethyl ester
• Dimethyl 2-(aminocarbonyl)-1,3-thiazole-4,5-dicarboxylate #
• 4,5-Thiazoledicarboxylic acid, 2-carbamoyl-, dimethyl ester

• Inchi： 1S/C8H8N2O5S/c1-14-7(12)3-4(8(13)15-2)16-6(10-3)5(9)11/h1-2H3,(H2,9,11)
• InChI Key： DIFLVEGFRMAIJS-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=NC(C(=O)OC)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 322
• Topological Polar Surface Area: 137